N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide

• IUPAC Name: N-[4-[(3-chlorophenyl)carbamoylamino]phenyl]sulfonylacetamide
• InChI: InChI=1S/C15H14ClN3O4S/c1-10(20)19-24(22,23)14-7-5-12(6-8-14)17-15(21)18-13-4-2-3-11(16)9-13/h2-9H,1H3,(H,19,20)(H2,17,18,21)
• InChI Key: NBEWWOWQLQMQSS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H14ClN3O4S
• Molecular Weight: 367.8 g/mol

Description

N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide, commonly known as N-(3-chloro-4-((3-chloro-4-(2-pyridinylmethoxy)anilino)carbonyl)aminophenyl)sulfonacetamide, is a chemical compound with potential therapeutic applications. This compound belongs to the family of sulfonamides, which are known for their antibacterial and antifungal properties. However, N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide has been found to have a different mechanism of action and potential uses.

Mechanism of Action

The exact mechanism of action of N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide is not fully understood. However, it has been found to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. By inhibiting CAIX, N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide can disrupt the acid-base balance of cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide has been found to have several biochemical and physiological effects. In addition to inhibiting CAIX, it has been found to inhibit the activity of other carbonic anhydrase isoforms, which could have implications for the treatment of diseases such as glaucoma and epilepsy. It has also been found to inhibit the activity of the enzyme histone deacetylase 6 (HDAC6), which could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide in lab experiments is its specificity for CAIX. This makes it a useful tool for studying the role of CAIX in cancer cells. However, one limitation is that it has only been tested in vitro and in animal models, so its efficacy and safety in humans is not yet known.

Future Directions

There are several potential future directions for research on N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide. One direction is to investigate its potential as a cancer therapy in humans. Another direction is to explore its potential as a treatment for other diseases such as glaucoma and epilepsy. Additionally, further research could be done to fully understand its mechanism of action and identify any potential side effects.

Scientific Research Applications

N-{[4-({[(3-chlorophenyl)amino]carbonyl}amino)phenyl]sulfonyl}acetamide has been found to have potential applications in scientific research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, it has been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.